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Compound of Interest

Compound Name: Ammonium triphosphate

Cat. No.: B1244157

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and properties of

ammonium triphosphate, a short-chain ammonium polyphosphate. Due to the limited

availability of specific data for pure ammonium triphosphate, this document also draws upon

information for short-chain ammonium polyphosphates (APP) in general, providing context and

methodologies relevant to its production and characterization.

Introduction
Ammonium triphosphate is an inorganic compound, a salt of triphosphoric acid and

ammonia. It exists in different forms, primarily as triammonium dihydrogen triphosphate, with

the chemical formula (NH₄)₃H₂P₃O₁₀, and pentaammonium triphosphate, (NH₄)₅P₃O₁₀.[1][2]

[3][4] As a type of short-chain ammonium polyphosphate, its properties, such as solubility and

thermal stability, are influenced by the degree of polymerization.[5][6] Short-chain ammonium

polyphosphates are generally more water-soluble and less thermally stable than their long-

chain counterparts.[5] Ammonium triphosphate and other ammonium polyphosphates are

utilized in various industrial applications, including as flame retardants, in fertilizers, and as

food emulsifiers.[2]
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Synthesis of Ammonium Triphosphate
Detailed experimental protocols for the synthesis of pure, isolated ammonium triphosphate
are not widely available in peer-reviewed literature. The synthesis of ammonium

polyphosphates typically results in a mixture of products with varying chain lengths. The

following sections describe general methodologies for the synthesis of short-chain ammonium

polyphosphates, which include ammonium triphosphate. The average degree of

polymerization can be controlled by adjusting reaction parameters such as temperature, time,

and the molar ratio of reactants.[7][8]

This method involves the condensation of monoammonium phosphate (MAP) with a

condensing agent, such as urea, to form short-chain ammonium polyphosphates.

Materials:

Monoammonium phosphate (MAP)

Urea

Reaction vessel equipped with a stirrer, thermometer, and gas inlet/outlet

Furnace or heating mantle

Procedure:

A mixture of monoammonium phosphate and urea is prepared. The molar ratio of MAP to

urea is a critical parameter influencing the average chain length of the resulting ammonium

polyphosphate.[7][8]

The mixture is heated in a reaction vessel to a temperature in the range of 140-180°C.[7]

The reaction is allowed to proceed for a specific duration, typically ranging from 30 to 75

minutes.[7]

During the reaction, ammonia and carbon dioxide are evolved as byproducts.

The resulting product is a mixture of ammonium polyphosphates with varying chain lengths.
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This method utilizes phosphoric acid and urea as the primary reactants.

Materials:

Phosphoric acid (H₃PO₄)

Urea

Reaction vessel with stirring, heating, and gas handling capabilities

Procedure:

Phosphoric acid and urea are mixed in a defined molar ratio.[7]

The mixture is heated to a temperature between 160°C and 200°C.[7]

The reaction is maintained for a period of 45 to 90 minutes.[7]

The reaction produces a mixture of short-chain ammonium polyphosphates.

A more rudimentary synthesis of ammonium triphosphate has been described as reacting

sodium carbonate with ammonia and phosphoric acid, though a detailed protocol is not

available.[9]

Properties of Ammonium Triphosphate and Short-
Chain Ammonium Polyphosphates
The properties of ammonium triphosphate are representative of short-chain ammonium

polyphosphates. Quantitative data for pure ammonium triphosphate is limited; therefore, the

following tables summarize the known properties of relevant ammonium phosphate

compounds.

Table 1: Physical and Chemical Properties of Ammonium Triphosphate and Related

Compounds
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Property

Triammonium
Dihydrogen
Triphosphate
((NH₄)₃H₂P₃O₁₀)

Pentaammonium
Triphosphate
((NH₄)₅P₃O₁₀)

General Short-
Chain Ammonium
Polyphosphates

CAS Number 14728-39-3[1] 14693-67-5[10]
68333-79-9 (for APP)

[5]

Molecular Formula (NH₄)₃H₂P₃O₁₀[1] (NH₄)₅P₃O₁₀[3][4] (NH₄)n+2PnO₃n+1

Molecular Weight 309.05 g/mol [1] 343.11 g/mol [2] Varies with 'n'

Appearance
White powder

(inferred)
-

Fine, free-flowing

white powder[5]

Solubility in Water
More soluble than

long-chain APP[5]
-

Solubility decreases

with increasing chain

length[5]

Thermal Stability

Less stable than long-

chain APP;

decomposition begins

at lower

temperatures[5]

-

Decomposition

temperature increases

with chain length.

Short chains

decompose >150°C[5]

Table 2: Quantitative Data for Related Ammonium Phosphates
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Property
Monoammonium
Phosphate
(NH₄H₂PO₄)

Diammonium
Phosphate
((NH₄)₂HPO₄)

Triammonium
Phosphate
((NH₄)₃PO₄)

Melting Point
190 °C (decomposes)

[11]
155 °C (decomposes)

Unstable at room

temperature[12]

Solubility in water (

g/100 mL)

36.8 g/100 mL at

20°C[11]
58.8 g/100 mL at 20°C

17.7 g/100 g H₂O at

23°C[13]

pH of solution
4.2 - 4.8 (depending

on concentration)[14]
~8.0

Alkaline, but

decreases over time

due to ammonia

loss[12]

Density 1.803 g/cm³[11] 1.619 g/cm³ -

Visualizations
The synthesis of ammonium polyphosphates can be visualized as a reaction pathway. The

following diagrams illustrate the general synthesis process and the logical relationship of

thermal decomposition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.lookchem.com/404.htm
https://www.benchchem.com/pdf/effect_of_pH_on_the_stability_of_triammonium_phosphate_solutions.pdf
https://www.lookchem.com/404.htm
https://srdata.nist.gov/solubility/sol_detail.aspx?sysID=66_12
https://annexechem.com/ammonium-dihydrogen-phosphate-uses-safety/
https://www.benchchem.com/pdf/effect_of_pH_on_the_stability_of_triammonium_phosphate_solutions.pdf
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1244157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthesis Pathway for Short-Chain Ammonium Polyphosphates

Reactants

Monoammonium Phosphate (MAP)
or Phosphoric Acid (H3PO4)

Reaction Vessel
(Heated)

Urea or Melamine
(Condensing Agent)

Ammonium Polyphosphate
(Mixture of chain lengths, including triphosphate)

Byproducts
(Ammonia, Carbon Dioxide)

Click to download full resolution via product page

Caption: General synthesis pathway for short-chain ammonium polyphosphates.
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Logical Flow of Thermal Decomposition of Ammonium Polyphosphate

Ammonium Polyphosphate
((NH4)n+2PnO3n+1)

Heat (>150°C for short chains)

Ammonia (NH3) Polyphosphoric Acid
(Hn+2PnO3n+1)

Click to download full resolution via product page

Caption: Thermal decomposition of ammonium polyphosphate.

Conclusion
Ammonium triphosphate, as a short-chain ammonium polyphosphate, holds significance in

various industrial applications. While specific data for the pure compound is not extensively

documented in publicly accessible literature, an understanding of its synthesis and properties

can be derived from the broader knowledge of short-chain ammonium polyphosphates. The

methodologies presented provide a foundation for the synthesis of these materials, and the

property data for related compounds offer valuable reference points for researchers and

professionals in the field. Further research is warranted to isolate and characterize pure

ammonium triphosphate to fully elucidate its specific properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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